Cas no 69127-09-9 ((2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan)

(2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan structure
69127-09-9 structure
Product name:(2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan
CAS No:69127-09-9
MF:C30H26O12
MW:578.520249843597
CID:2030787
PubChem ID:70697937

(2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan Chemical and Physical Properties

Names and Identifiers

    • (2R,3S,4S)-2,3-trans-3,4-trans-3,3',4',5',7-pentahydroxy-4-flavan
    • 5'''-Deoxy-(2R,2'R,3'S,4R)-3,3',4',5',7-Pentahydroxyflavan(4→8)-3,3',4',5,5',7-hexahydroxyflavan
    • 5'''-Deoxy-(2R,2'R,3'S,4S)-3,3',4',5',7-Pentahydroxyflavan(4→8)-3,3',4',5,5',7-hexahydroxyflavan
    • -all-trans-(-)-robinetinidol-(+)-catechin
    • robinetinidol-(4alpha,8)-catechin
    • [4,8]-all-trans-(-)-robinetinidol-(+)-catechin
    • CHEBI:68333
    • 69127-09-9
    • (2R,2'R,3S,3'S,4S)-2'-(3,4-dihydroxyphenyl)-2-(3,4,5-trihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-4,8'-bichromene-3,3',5',7,7'-pentol
    • (2R,2'R,3S,3'S,4S)-2'-(3,4-Dihydroxyphenyl)-3,3',4,4'-tetrahydro-2-(3,4,5-trihydroxyphenyl)[4,8'-bi-2H-1-benzopyran]-3,3',5',7,7'-pentol
    • DTXSID601101702
    • Q27136830
    • (2R,2a(2)R,3S,3a(2)S,4S)-2a(2)-(3,4-Dihydroxyphenyl)-3,3a(2),4,4a(2)-tetrahydro-2-(3,4,5-trihydroxyphenyl)[4,8a(2)-bi-2H-1-benzopyran]-3,3a(2),5a(2),7,7a(2)-pentol
    • Inchi: InChI=1S/C30H26O12/c31-13-2-3-14-23(8-13)41-29(12-6-20(36)26(39)21(37)7-12)27(40)24(14)25-19(35)10-17(33)15-9-22(38)28(42-30(15)25)11-1-4-16(32)18(34)5-11/h1-8,10,22,24,27-29,31-40H,9H2/t22-,24-,27-,28+,29+/m0/s1
    • InChI Key: XTVOPCAOTUZWHN-NQCZLCCKSA-N
    • SMILES: C1C(C(OC2=C1C(=CC(=C2C3C(C(OC4=C3C=CC(=C4)O)C5=CC(=C(C(=C5)O)O)O)O)O)O)C6=CC(=C(C=C6)O)O)O

Computed Properties

  • Exact Mass: 578.14242626g/mol
  • Monoisotopic Mass: 578.14242626g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 3
  • Complexity: 913
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 221Ų

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